Cas no 1172855-49-0 (1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one)

• Product Name: 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one
• CAS No: 1172855-49-0
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 4683392
• Update Time: 2025-10-28

1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one
• 4-piperidinone, 1-[(3,5-dimethylphenyl)sulfonyl]-

• Inchi： 1S/C13H17NO3S/c1-10-7-11(2)9-13(8-10)18(16,17)14-5-3-12(15)4-6-14/h7-9H,3-6H2,1-2H3
• InChI Key： HHMQFMMHTBQVRA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)(N1CCC(CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 392
• Topological Polar Surface Area: 62.8

Additional information on 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one

Introduction to 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one (CAS No. 1172855-49-0)

1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 1172855-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl-piperidine derivatives, a structural motif known for its broad spectrum of biological activities and pharmacological potential. The presence of a bulky (3,5-dimethylphenyl)sulfonyl group appended to a piperidine ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The (3,5-dimethylphenyl)sulfonyl moiety is particularly noteworthy due to its ability to modulate protein-protein interactions and enzyme activity through hydrogen bonding and hydrophobic interactions. This feature has been exploited in various drug discovery campaigns aimed at targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Recent studies have highlighted the compound's potential as an intermediate in the synthesis of kinase inhibitors, which are critical in oncology research. The piperidine ring itself contributes to metabolic stability and oral bioavailability, further enhancing its appeal as a pharmacophore.

In the realm of medicinal chemistry, 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one has been investigated for its role in modulating the activity of protein targets involved in signal transduction pathways. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune diseases and leukemias. The structural rigidity provided by the sulfonyl group allows for precise alignment with the active sites of these enzymes, thereby facilitating high-affinity binding. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

Recent advances in computational chemistry have enabled the rapid design and optimization of sulfonyl-piperidine derivatives like 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one. Molecular docking studies have revealed that this compound can interact with key residues in target proteins through multiple hydrogen bonds and hydrophobic contacts. This multimodal interaction enhances its binding affinity and selectivity, reducing off-target effects. Additionally, computational modeling has predicted that modifications to the (3,5-dimethylphenyl) group can fine-tune pharmacokinetic properties such as solubility and permeability.

The synthesis of 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include sulfonylation reactions followed by nucleophilic substitution on the piperidine ring. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a biological perspective, 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one has demonstrated intriguing effects on cellular pathways relevant to disease progression. Preclinical data suggest that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. Furthermore, its ability to inhibit inflammatory cytokine production has made it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis. These findings underscore the compound's therapeutic potential across multiple disease areas.

The pharmacological profile of 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one is further enhanced by its favorable pharmacokinetic properties. In vivo studies indicate moderate oral bioavailability coupled with extensive tissue distribution, suggesting broad therapeutic reach. Additionally, preliminary toxicology assessments have revealed low systemic toxicity at relevant doses, paving the way for further clinical development. These attributes make it an attractive candidate for translation into clinical trials.

The future direction of research on 1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one lies in exploring its potential as a tool compound for mechanistic studies and lead optimization. By employing structure-based drug design strategies, chemists can modify key functional groups to improve potency and selectivity against specific targets. Collaborative efforts between academia and industry are expected to accelerate these endeavors, bringing novel therapeutics based on this scaffold closer to reality.

In conclusion,1-[(3,5-Dimethylphenyl)sulfonyl]piperidin-4-one (CAS No. 1172855-49-0) represents a promising entity in pharmaceutical research with diverse applications ranging from oncology to inflammation management. Its unique structural features combined with robust biological activity position it as a valuable building block for future drug development initiatives.